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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B1662361 Get Quote

Triclocarban's Endocrine Disrupting Potential: A
Comparative Analysis
A detailed guide for researchers, scientists, and drug development professionals on the relative

potency of Triclocarban as an endocrine disruptor, supported by experimental data and

methodological insights.

Triclocarban (TCC), a widely used antimicrobial agent in personal care products, has come

under scientific scrutiny for its potential to disrupt the endocrine system. This guide provides a

comparative assessment of TCC's potency as an endocrine disruptor, drawing on key

experimental findings to offer a clear perspective on its activity relative to other compounds.

Quantitative Comparison of Endocrine Disrupting
Potency
The following tables summarize the key quantitative data from various in vitro and in vivo

studies, comparing the endocrine-disrupting effects of Triclocarban with other relevant

compounds.
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Compoun
d

Receptor/
Enzyme

Assay
Type

Potency
Metric

Value

Relative
Potency
Comparis
on

Referenc
e

Triclocarba

n (TCC)

Estrogen-

Related

Receptor γ

(ERRγ)

Fluorescen

ce

Competitiv

e Binding

Dissociatio

n Constant

(Kd)

96 ± 10 nM

Higher

binding

potency

than

GSK4716

(synthetic

agonist)

and ~9-fold

higher than

Triclosan.

[1][2][3][4]

Cao et al.,

2020

Triclosan

(TCS)

Estrogen-

Related

Receptor γ

(ERRγ)

Fluorescen

ce

Competitiv

e Binding

Dissociatio

n Constant

(Kd)

886 ± 141

nM

Lower

binding

potency

than TCC.

[2]

Cao et al.,

2020

GSK4716

(synthetic

agonist)

Estrogen-

Related

Receptor γ

(ERRγ)

Fluorescen

ce

Competitiv

e Binding

Dissociatio

n Constant

(Kd)

Not

explicitly

stated, but

TCC's is

lower.

TCC has a

higher

binding

potency.[1]

[3][4]

Cao et al.,

2020

Triclocarba

n (TCC)

Estrogen-

Related

Receptor γ

(ERRγ)

Reporter

Gene

Assay

Lowest

Observed

Effective

Concentrati

on (LOEC)

10 nM

More

potent than

Triclosan.

[2]

Cao et al.,

2020
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Triclosan

(TCS)

Estrogen-

Related

Receptor γ

(ERRγ)

Reporter

Gene

Assay

Lowest

Observed

Effective

Concentrati

on (LOEC)

100 nM

Less

potent than

TCC.[2]

Cao et al.,

2020

Triclocarba

n (TCC)

Androgen

Receptor

(AR)

Reporter

Gene

Assay

Agonist

Activity

Agonist

activity

observed

at 1 µM.[5]

[6]

-
Kanda et

al., 2020

Triclocarba

n (TCC)

Estrogen

Receptor α

(ERα)

Reporter

Gene

Assay

Agonist

Activity

Agonist

activity

observed

at 1 µM.[5]

[6]

-
Kanda et

al., 2020

Triclocarba

n (TCC)

Human

Aromatase

(CYP19A1)

Enzyme

Inhibition

Assay

IC50 15.81 µM

2.5 times

less potent

than

Triclosan.

[7]

James et

al., 2017

Triclosan

(TCS)

Human

Aromatase

(CYP19A1)

Enzyme

Inhibition

Assay

IC50 6.26 µM

More

potent

inhibitor

than TCC.

[7]

James et

al., 2017

Mechanisms of Endocrine Disruption
Triclocarban exhibits its endocrine-disrupting effects through multiple mechanisms. Notably, it

acts as an agonist for the Estrogen-Related Receptor γ (ERRγ) and can amplify the effects of

endogenous hormones like testosterone and estrogen.[1][3][4][8][9][10]

Estrogen-Related Receptor γ (ERRγ) Agonism
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TCC has been shown to bind to and activate ERRγ, a nuclear receptor involved in the

regulation of cellular metabolism.[1][2] This interaction represents a novel mechanism for its

estrogenic activity, distinct from classical estrogen receptors.

Triclocarban (TCC) Estrogen-Related
Receptor γ (ERRγ)

Binds and Activates Estrogen Response
Element (ERE)

Binds to Target Gene
Transcription

Initiates

Click to download full resolution via product page

Caption: Triclocarban's agonistic activity on the ERRγ signaling pathway.

Amplification of Endogenous Hormone Action
A significant finding is TCC's ability to enhance the transcriptional activity induced by

testosterone and estrogen, even when exhibiting little to no direct agonist activity on its own.

[10][11][12][13][14] This suggests a mechanism of action that amplifies the effects of naturally

occurring hormones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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